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Compound of Interest

Compound Name: Isobutyl anthranilate

Cat. No.: B1582101

Abstract: Isobutyl anthranilate, a key ester in the flavor, fragrance, and pharmaceutical
industries, possesses a solubility profile that is critical to its application and formulation.[1][2]
This guide provides a comprehensive analysis of the physicochemical properties of isobutyl
anthranilate, the theoretical principles governing its solubility, and practical methodologies for
its experimental determination. By synthesizing available data with established chemical
theories, this document serves as an essential resource for researchers, scientists, and drug
development professionals seeking to optimize the use of this versatile compound.

Introduction to Isobutyl Anthranilate

Isobutyl anthranilate (IUPAC name: 2-methylpropyl 2-aminobenzoate) is an organic ester
derived from anthranilic acid and isobutanol.[1] It is a colorless to pale yellow or brown liquid
recognized for its characteristic sweet, fruity, and grape-like aroma.[1][3][4] This distinct
sensory profile has made it a valuable ingredient in the food and fragrance industries.[5][6]
Beyond these applications, emerging research into its potential biological activities, such as
antibacterial and antifungal properties, has drawn the attention of the pharmaceutical and drug
development sectors.[1]

Understanding the solubility of isobutyl anthranilate is paramount for its effective formulation.
Whether creating a stable fragrance oil, a homogenous food flavoring, or a novel drug delivery
system, the ability to dissolve this compound in an appropriate solvent system is a foundational
requirement. This guide delves into the factors that dictate its solubility in a range of organic
solvents.
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Physicochemical Properties and Molecular
Structure

The solubility behavior of a compound is intrinsically linked to its molecular structure and
physical properties. Isobutyl anthranilate (C11H1sNO2) possesses a unique combination of
polar and nonpolar features that define its interactions with different solvents.[1]

The molecule consists of:

An aromatic benzene ring, which is inherently nonpolar.

e An amino group (-NHz) attached to the ring, which is polar and can act as a hydrogen bond
donor.[1]

e An ester group (-COO-), which is polar and contains hydrogen bond acceptors (the oxygen
atoms).

e An isobutyl group (-CH2(CHs)2), which is a nonpolar, aliphatic chain.

This amphiphilic nature—possessing both hydrophilic (polar) and lipophilic (nonpolar)
characteristics—is the primary determinant of its solubility profile.

Diagram 1: Molecular Structure of Isobutyl Anthranilate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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